Cas no 1039841-23-0 (2-(1-methoxypropan-2-yl)aminoacetic acid)

• Product Name: 2-(1-methoxypropan-2-yl)aminoacetic acid
• CAS No: 1039841-23-0
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 5215055
• PubChem ID: 43114888
• Update Time: 2026-03-06

2-(1-methoxypropan-2-yl)aminoacetic acid Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(2-methoxy-1-methylethyl)-
• 2-(1-methoxypropan-2-yl)aminoacetic acid

• Inchi： 1S/C6H13NO3/c1-5(4-10-2)7-3-6(8)9/h5,7H,3-4H2,1-2H3,(H,8,9)
• InChI Key： UUQPODMPZRZKGK-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC(C)COC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(1-methoxypropan-2-yl)aminoacetic acid

Recent Advances in the Study of 2-(1-Methoxypropan-2-yl)aminoacetic Acid (CAS: 1039841-23-0) and Its Applications in Chemical Biology and Medicine

The compound 2-(1-methoxypropan-2-yl)aminoacetic acid (CAS: 1039841-23-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the role of 2-(1-methoxypropan-2-yl)aminoacetic acid as a versatile building block in the synthesis of novel bioactive molecules. Its structure, featuring both an amino acid backbone and a methoxypropan-2-yl side chain, allows for diverse chemical modifications, making it an attractive candidate for the development of targeted therapies. Researchers have successfully incorporated this compound into peptide mimetics and small-molecule inhibitors, demonstrating its utility in modulating protein-protein interactions and enzyme activity.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists explored the compound's potential as a precursor for anticancer agents. The research team synthesized a series of derivatives of 2-(1-methoxypropan-2-yl)aminoacetic acid and evaluated their cytotoxic effects against various cancer cell lines. The results showed promising activity, particularly against breast cancer and leukemia cells, with some derivatives exhibiting IC50 values in the low micromolar range. Mechanistic studies suggested that these compounds may interfere with cellular signaling pathways critical for cancer cell survival.

Another significant application of 2-(1-methoxypropan-2-yl)aminoacetic acid has been in the field of neurodegenerative disease research. A recent publication in ACS Chemical Neuroscience reported the compound's ability to cross the blood-brain barrier and its potential neuroprotective effects. When used as a structural component in drug design, it contributed to improved pharmacokinetic properties of candidate molecules targeting Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 2-(1-methoxypropan-2-yl)aminoacetic acid has also been a focus of recent investigations. A team at MIT developed an efficient, scalable synthesis route that significantly improved the yield and purity of the compound. This advancement is particularly important for potential industrial applications and further pharmacological studies requiring large quantities of the material.

From a mechanistic perspective, computational chemistry studies have provided insights into the molecular interactions of 2-(1-methoxypropan-2-yl)aminoacetic acid with biological targets. Molecular docking simulations and quantum mechanical calculations have revealed favorable binding energies with several disease-relevant proteins, supporting the compound's potential as a pharmacophore in drug design.

Looking forward, researchers are exploring the use of 2-(1-methoxypropan-2-yl)aminoacetic acid in combination therapies and as part of drug delivery systems. Its chemical properties make it suitable for conjugation with nanoparticles and other drug carriers, potentially enhancing targeted delivery and reducing off-target effects. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, indicating growing industry interest in its therapeutic potential.

In conclusion, 2-(1-methoxypropan-2-yl)aminoacetic acid (CAS: 1039841-23-0) represents a promising scaffold in medicinal chemistry with diverse applications across multiple therapeutic areas. The recent surge in research activity surrounding this compound underscores its importance in current drug discovery efforts. As more structural analogs are synthesized and evaluated, we anticipate significant advancements in understanding and harnessing its full pharmacological potential.